
Application Note and Protocol: Preparation of
Tiagabine Hydrochloride Hydrate Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tiagabine hydrochloride hydrate

Cat. No.: B1428589 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tiagabine hydrochloride is a selective GABA transporter 1 (GAT-1) inhibitor, widely utilized in

neuroscience research as an anticonvulsant.[1] Proper preparation of stock solutions is critical

for ensuring experimental accuracy and reproducibility. This document provides a detailed

protocol for the preparation, storage, and handling of Tiagabine hydrochloride hydrate stock

solutions for research use.

Quantitative Data Summary
For ease of reference, the key quantitative data for Tiagabine hydrochloride hydrate are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₀H₂₅NO₂S₂・HCl [2][3]

Molecular Weight 412.01 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[3][5][6]

Solubility in DMSO
~30 mg/mL[2]; up to 100 mM

or 82 mg/mL (199.02 mM)[7]
[2][7]

Solubility in Water
Sparingly soluble[5][6]; Soluble

up to 50 mM
[5][6]

Solubility in Ethanol Soluble, ~30 mg/mL [2]

Storage (Solid) -20°C, desiccate [2][8]

Stock Solution Storage
1 year at -80°C; 1 month at

-20°C
[7]

Stability (Solid) ≥ 4 years at -20°C [2]

Experimental Protocol: Preparation of a 10 mM
Tiagabine Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tiagabine hydrochloride
hydrate in DMSO. This is a common concentration for in vitro studies.

Materials:

Tiagabine hydrochloride hydrate (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/22926.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5162581.htm
https://hellobio.com/tiagabine-hydrochloride.html
https://pubchem.ncbi.nlm.nih.gov/compound/tiagabine%20HCl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5162581.htm
https://www.drugs.com/pro/tiagabine.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=7036c6df-6527-4701-b484-6b962914b52a&type=display
https://cdn.caymanchem.com/cdn/insert/22926.pdf
https://www.selleckchem.com/products/tiagabine-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/22926.pdf
https://www.selleckchem.com/products/tiagabine-hydrochloride.html
https://www.drugs.com/pro/tiagabine.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=7036c6df-6527-4701-b484-6b962914b52a&type=display
https://www.drugs.com/pro/tiagabine.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=7036c6df-6527-4701-b484-6b962914b52a&type=display
https://cdn.caymanchem.com/cdn/insert/22926.pdf
https://cdn.caymanchem.com/cdn/insert/22926.pdf
https://www.echemi.com/products/temppid160705005789-tiagabine-hcl.html
https://www.selleckchem.com/products/tiagabine-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/22926.pdf
https://www.benchchem.com/product/b1428589?utm_src=pdf-body
https://www.benchchem.com/product/b1428589?utm_src=pdf-body
https://www.benchchem.com/product/b1428589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-analysis Calculation:

To prepare a 10 mM stock solution, calculate the required mass of Tiagabine
hydrochloride hydrate using its molecular weight (412.01 g/mol ).

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 412.01 g/mol = 0.00412 g

Mass (mg) = 4.12 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.12 mg of Tiagabine hydrochloride hydrate powder and add it to

the tared tube.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed

Tiagabine hydrochloride hydrate.

Cap the tube securely.

Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath

(not to exceed 37°C) may be used to aid dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-100 µL) in sterile microcentrifuge tubes.[7]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -80°C, where they are stable for up to one

year.[7] For short-term storage, aliquots can be kept at -20°C for up to one month.[7]

Safety Precautions:

Tiagabine hydrochloride should be handled as a hazardous material.[2]

Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[2]
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Caption: Workflow for preparing and storing Tiagabine hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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